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molecular formula C12H15NO4 B8533489 2,3,4-Trihydroxy-5-(pyrrolidin-1-ylmethyl)benzaldehyde

2,3,4-Trihydroxy-5-(pyrrolidin-1-ylmethyl)benzaldehyde

Cat. No. B8533489
M. Wt: 237.25 g/mol
InChI Key: VYGLFHYOAQXDNC-UHFFFAOYSA-N
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Patent
US07799096B2

Procedure details

17.1 g (0.24 mol) of pyrrolidine were added to 19.2 g (0.24 mol) of a 37% aqueous formaldehyde solution in 140 ml of ethanol. Then 25.0 g (0.16 mol) of 2,3,4-trihydroxybenzaldehyde were added thereto. The reaction mixture was refluxed for one hour, developing a dark brown color. After cooling, a beige-brown solid precipitated out, which was filtered out and dried.
Name
pyrrolidine
Quantity
17.1 g
Type
reactant
Reaction Step One
Name
formaldehyde
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
ethanol
Quantity
140 mL
Type
solvent
Reaction Step One
Name
2,3,4-trihydroxybenzaldehyde
Quantity
25 g
Type
reactant
Reaction Step Two
Name
2,3,4-trihydroxy-5-(pyrrolidin-1-ylmethyl)benzaldehyde

Identifiers

REACTION_CXSMILES
[NH:1]1[CH2:5][CH2:4][CH2:3][CH2:2]1.[CH2:6]=O.[OH:8][C:9]1[C:16]([OH:17])=[C:15]([OH:18])[CH:14]=[CH:13][C:10]=1[CH:11]=[O:12]>C(O)C>[OH:8][C:9]1[C:16]([OH:17])=[C:15]([OH:18])[C:14]([CH2:6][N:1]2[CH2:5][CH2:4][CH2:3][CH2:2]2)=[CH:13][C:10]=1[CH:11]=[O:12]

Inputs

Step One
Name
pyrrolidine
Quantity
17.1 g
Type
reactant
Smiles
N1CCCC1
Name
formaldehyde
Quantity
0 (± 1) mol
Type
reactant
Smiles
C=O
Name
ethanol
Quantity
140 mL
Type
solvent
Smiles
C(C)O
Step Two
Name
2,3,4-trihydroxybenzaldehyde
Quantity
25 g
Type
reactant
Smiles
OC1=C(C=O)C=CC(=C1O)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was refluxed for one hour
Duration
1 h
TEMPERATURE
Type
TEMPERATURE
Details
After cooling
CUSTOM
Type
CUSTOM
Details
a beige-brown solid precipitated out
FILTRATION
Type
FILTRATION
Details
which was filtered out
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Name
2,3,4-trihydroxy-5-(pyrrolidin-1-ylmethyl)benzaldehyde
Type
Smiles
OC1=C(C=O)C=C(C(=C1O)O)CN1CCCC1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.